Cas no 4280-34-6 (1-(4-fluorophenyl)pyrrolidine)

• Product Name: 1-(4-fluorophenyl)pyrrolidine
• CAS No: 4280-34-6
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD20486333
• CID: 1515145
• PubChem ID: 15372180
• Update Time: 2025-05-22

1-(4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)Pyrrolidine
• SCHEMBL1821338
• 4280-34-6
• EN300-24501781
• DB-070345
• 1-(4-fluorophenyl)pyrrolidine

• MDL： MFCD20486333
• Inchi： 1S/C10H12FN/c11-9-3-5-10(6-4-9)12-7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key： IIYRJYZDFOBAKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 165.09546
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-fluorophenyl)pyrrolidine

Comprehensive Overview of 1-(4-Fluorophenyl)pyrrolidine (CAS No. 4280-34-6): Properties, Applications, and Industry Insights

1-(4-Fluorophenyl)pyrrolidine (CAS No. 4280-34-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The presence of a fluorophenyl group attached to a pyrrolidine ring makes this compound a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "1-(4-fluorophenyl)pyrrolidine synthesis", "CAS 4280-34-6 applications", and "fluorinated pyrrolidine derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₁₀H₁₂FN, highlights its potential as a building block for bioactive molecules. Recent studies have explored its role in the development of central nervous system (CNS) therapeutics, owing to the pyrrolidine moiety's ability to enhance blood-brain barrier penetration. This aligns with trending topics in medicinal chemistry, such as "fluorine in drug design" and "heterocyclic compounds in neuroscience", which dominate academic discussions and patent filings.

From a synthetic perspective, 1-(4-fluorophenyl)pyrrolidine can be prepared via palladium-catalyzed cross-coupling reactions or reductive amination protocols. Industry forums often query "scalable synthesis of CAS 4280-34-6" and "green chemistry approaches for fluorophenyl derivatives", indicating a shift toward sustainable production methods. The compound's melting point (∼45-50°C) and solubility profile in organic solvents make it particularly useful for high-throughput screening applications.

In material science, the 4-fluorophenyl group contributes to interesting electronic properties, sparking investigations into its use in organic semiconductors and liquid crystal formulations. Patent databases reveal increasing applications in OLED technology, where fluorinated aromatic systems improve device efficiency. This connects with popular search trends like "fluorine in electronic materials" and "pyrrolidine-based functional materials".

Quality control of CAS 4280-34-6 typically involves HPLC and GC-MS analysis, with particular attention to residual solvent levels. Analytical chemists frequently search for "1-(4-fluorophenyl)pyrrolidine purity standards" and "spectroscopic characterization methods", underscoring the need for rigorous quality assurance in research-grade chemicals. The compound's stability under ambient conditions makes it preferable for long-term storage compared to more labile fluorinated compounds.

Emerging applications in agrochemical research have also been reported, where the pyrrolidine-fluorophenyl scaffold shows promise as a precursor for novel plant protection agents. This development aligns with global interest in "sustainable crop protection chemicals" and "fluorine-containing agrochemicals", topics that frequently appear in agricultural chemistry conferences and publications.

Regulatory aspects of 1-(4-fluorophenyl)pyrrolidine remain favorable for research use, with no significant restrictions reported in major chemical inventories. However, researchers should monitor updates to REACH regulations and global chemical compliance standards, common concerns reflected in searches like "CAS 4280-34-6 regulatory status". Proper handling procedures should always be followed, including the use of appropriate personal protective equipment.

The commercial availability of 1-(4-fluorophenyl)pyrrolidine has expanded significantly, with multiple suppliers offering the compound in various quantities. Procurement specialists often look for "bulk suppliers of fluorophenyl pyrrolidine" and "custom synthesis services for CAS 4280-34-6", indicating robust market demand. Price trends suggest stable availability, though fluctuations may occur based on fluorine feedstock markets.

Future research directions may explore the compound's potential in PET radiopharmaceuticals, given the growing interest in fluorine-18 labeled compounds for medical imaging. This application area generates substantial search traffic for terms like "fluorinated tracers in diagnostics" and "pyrrolidine scaffolds in radiochemistry", pointing to exciting interdisciplinary opportunities.